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Compound of Interest

Compound Name: Ethyl Quinoline-7-carboxylate

Cat. No.: B176157 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling and

disposal of chemicals is paramount. This document provides essential, immediate safety and

logistical information, including operational and disposal plans for Ethyl Quinoline-7-
carboxylate, based on the hazard profile of structurally related compounds.

Hazard Summary:

While a specific Safety Data Sheet (SDS) for Ethyl Quinoline-7-carboxylate was not

identified, data from related quinoline and carboxylate compounds indicate several potential

hazards. These include:

Acute Toxicity: Harmful if swallowed.[1][2]

Skin Irritation: Causes skin irritation.[1][2][3][4]

Eye Irritation: Causes serious eye irritation.[1][2][3][4]

Respiratory Irritation: May cause respiratory irritation.[1][3]

Carcinogenicity/Mutagenicity: Some quinoline compounds are suspected of causing genetic

defects and cancer.[4][5][6]

Therefore, it is crucial to handle Ethyl Quinoline-7-carboxylate with appropriate precautions.
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Personal Protective Equipment (PPE)
A comprehensive PPE strategy is essential to minimize exposure. The following table

summarizes the recommended PPE for handling Ethyl Quinoline-7-carboxylate.

Body Part
Personal Protective
Equipment (PPE)

Standard

Eyes/Face
Tight-sealing safety goggles or

face shield.

OSHA 29 CFR 1910.133 or

European Standard EN166.[3]

Skin

Chemical-resistant gloves

(e.g., butyl rubber, Viton) and

protective clothing to prevent

skin exposure.[4][7]

EN 374 for gloves.

Respiratory

A NIOSH/MSHA or European

Standard EN 149 approved

respirator (e.g., N95 dust

mask) if working outside a

fume hood or if dusts are

generated.[7][8]

OSHA 29 CFR 1910.134 or

European Standard EN 149.[7]

Operational Plan: Step-by-Step Handling Protocol
Adherence to a strict operational protocol is critical for safety.

Preparation:

Read and understand the safety information for related compounds.

Ensure a chemical fume hood is operational.[7]

Verify that an eyewash station and safety shower are readily accessible.[7]

Prepare all necessary equipment and reagents before handling the compound.

Handling:
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Always handle Ethyl Quinoline-7-carboxylate inside a chemical fume hood to ensure

adequate ventilation.[7]

Don the appropriate PPE as outlined in the table above.

Avoid direct contact with the skin, eyes, and clothing.[5]

Avoid inhalation of dust or vapors.[3][5]

Use non-sparking tools if the compound is a powder to prevent electrostatic discharge.[9]

Wash hands thoroughly after handling, even if gloves were worn.[4][7]

In Case of Exposure:

Skin Contact: Immediately wash the affected area with plenty of soap and water for at

least 15 minutes. Remove contaminated clothing. Seek medical attention if irritation

occurs.[3][7]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and

easy to do. Seek immediate medical attention.[3][7]

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek

immediate medical attention.[7]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.[7]

Disposal Plan
Proper disposal is crucial to prevent environmental contamination and ensure regulatory

compliance.

Waste Collection:

Collect all waste containing Ethyl Quinoline-7-carboxylate in a designated, properly

labeled, and sealed hazardous waste container.[5][7] This includes any contaminated
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labware, gloves, and absorbent materials.

Waste Storage:

Store the hazardous waste container in a cool, dry, and well-ventilated area, away from

incompatible materials such as strong oxidizing agents and strong acids.[7]

Waste Disposal:

Dispose of the hazardous waste through an approved waste disposal plant.[3][7]

Consult local, regional, and national hazardous waste regulations to ensure complete and

accurate classification and disposal.[3]

Do not empty into drains or release into the environment.[3][5]

Experimental Workflow
The following diagram illustrates the standard workflow for handling and disposing of Ethyl
Quinoline-7-carboxylate.
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Workflow for Handling and Disposal of Ethyl Quinoline-7-carboxylate
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Dispose via Approved Waste Facility
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Caption: Standard operating procedure for handling and disposing of Ethyl Quinoline-7-
carboxylate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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